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Compound of Interest

Compound Name: Ethyl acetoacetate-d5

Cat. No.: B12403581

An In-Depth Technical Guide to Ethyl Acetoacetate-d5

Introduction

Ethyl acetoacetate-d5 is the deuterated form of ethyl acetoacetate, where five hydrogen
atoms have been replaced by deuterium isotopes.[1] Its chemical name is Butanoic-2,2,4,4,4-
d5 acid, 3-oxo-, ethyl ester.[2] This isotopic labeling makes it a valuable tool in various scientific
and research applications, particularly as an internal standard for quantitative analysis and as a
tracer in metabolic studies.[1] The deuterium substitution provides a distinct mass difference
from the endogenous, non-labeled compound without significantly altering its chemical
properties, which is ideal for mass spectrometry-based quantification.[1][3] Deuteration has
also gained attention for its potential to influence the pharmacokinetic and metabolic profiles of
drugs.[4]

The non-labeled form, ethyl acetoacetate, is an ester widely used as an intermediate in the
synthesis of a variety of compounds and is also known to be an inhibitor of bacterial biofilm.[1]

[4]

Chemical and Physical Properties

The fundamental properties of Ethyl acetoacetate-d5 are crucial for its application in
experimental settings.
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Property Value Reference(s)
CAS Number 55514-60-8 [2][4]
Molecular Formula CeHsDs0s [2][4]
Molecular Weight 135.17 g/mol [2][4]
Appearance Colorless to light yellow liquid [2]

Synonyms Ethyl Acetoacetate-2,2,4,4,4- 5]

d5, ethyl 3-oxo(2Hs)butanoate
Purity (GC) 99.22% [2]
Isotopic Enrichment 98.86% [2]

Storage and Stability

Proper storage is critical to maintain the integrity of the compound.

Condition Duration Reference(s)
Pure Form (-20°C) 3 years [2]
Pure Form (4°C) 2 years [2]
In Solvent (-80°C) 6 months [2]
In Solvent (-20°C) 1 month [2]

Synthesis Pathway

The standard laboratory synthesis for the non-deuterated ethyl acetoacetate is the Claisen

condensation of ethyl acetate.[6][7] The synthesis of the deuterated analog would follow a

similar pathway using deuterated ethyl acetate. Two moles of the starting ester condense to

form one mole of ethyl acetoacetate and one mole of ethanol.[6]
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Figure 1: Claisen Condensation for Ethyl Acetoacetate Synthesis
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Figure 2: Workflow for LC-MS/MS Quantification
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Figure 3: Metabolic Hydrolysis Pathway

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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